N-(4-{[4-(cyclopropylmethyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]carbonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(cyclopropylmethyl)-5-oxo-3-propan-2-yl-1,4-diazepane-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C21H29N3O3/c1-14(2)19-13-23(11-10-20(26)24(19)12-16-4-5-16)21(27)17-6-8-18(9-7-17)22-15(3)25/h6-9,14,16,19H,4-5,10-13H2,1-3H3,(H,22,25)
• InChI Key: KTMVHCAPONIGOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2CC2)C(=O)C3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

“N-(4-{[4-(cyclopropylmethyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]carbonyl}phenyl)acetamide” is a compound that has been mentioned in patents. It is associated with the treatment of conditions related to pyruvate kinase deficiency.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups including an amide, a diazepan ring, and a phenyl ring. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not detailed in the available resources.

Mechanism of Action

This compound is described as an allosteric activator of the red cell isoform of pyruvate kinase. This suggests that it may bind to this enzyme and enhance its activity, which could have therapeutic effects in conditions such as pyruvate kinase deficiency.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. As with any chemical compound, appropriate safety measures should be taken when handling it.